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Compound of Interest

Compound Name: 4-(Trimethoxysilyl)butanal

Cat. No.: B127697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-
(Trimethoxysilyl)butanal, a bifunctional organosilane of interest in various scientific and

industrial applications, including its potential use in drug development and material science.

Due to the limited availability of specific quantitative data in publicly accessible literature, this

document focuses on the compound's expected physicochemical properties based on its

structure and provides detailed experimental protocols for determining its solubility and stability.

Physicochemical Properties
4-(Trimethoxysilyl)butanal possesses both a reactive trimethoxysilyl group and a terminal

aldehyde functional group, making it a versatile chemical intermediate.

Property Value Reference

Chemical Name 4-(Trimethoxysilyl)butanal [1][2]

CAS Number 501004-24-6 [1][2]

Molecular Formula C7H16O4Si [1][2]

Molecular Weight 192.29 g/mol [2][3]

Solubility Profile
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The solubility of 4-(Trimethoxysilyl)butanal is dictated by its dual chemical nature. The

trimethoxysilyl group is nonpolar, suggesting solubility in organic solvents. However, this group

is also susceptible to hydrolysis in the presence of water, which can affect its solubility in

aqueous media over time. The butanal functional group adds a degree of polarity to the

molecule.

Expected Solubility:

Aqueous Media: 4-(Trimethoxysilyl)butanal is expected to have low intrinsic solubility in

water.[4][5] However, the trimethoxysilyl group will undergo hydrolysis to form more soluble

silanol derivatives.[4][6] This hydrolysis is catalyzed by both acids and bases.[7][8]

Organic Solvents: It is anticipated to be soluble in a range of common organic solvents, such

as alcohols (e.g., ethanol, methanol), ethers (e.g., diethyl ether, THF), and chlorinated

hydrocarbons. Organofunctional silanes are generally soluble in common organic solvents.

[9]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of 4-
(Trimethoxysilyl)butanal in various solvents.

Materials and Reagents:

4-(Trimethoxysilyl)butanal

Selected solvents (e.g., deionized water, ethanol, methanol, acetone, toluene, hexane)

Analytical balance

Glass vials with screw caps

Orbital shaker or magnetic stirrer

Constant temperature bath or incubator
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Centrifuge

Syringes and filters (e.g., 0.22 µm PTFE)

Gas chromatograph with mass spectrometer (GC-MS) or High-Performance Liquid

Chromatograph (HPLC) with a suitable detector.

Procedure:

Add an excess amount of 4-(Trimethoxysilyl)butanal to a glass vial containing a known

volume of the selected solvent.

Tightly seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath (e.g., 25 °C or 37 °C) on an orbital shaker.

Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is

reached. Preliminary studies may be needed to determine the optimal equilibration time.

After equilibration, allow the vials to stand undisturbed at the same temperature to allow for

the separation of the undissolved solute.

Carefully withdraw a sample from the supernatant using a syringe and immediately filter it to

remove any undissolved particles.

Dilute the filtrate with an appropriate solvent to a concentration within the linear range of the

analytical method.

Analyze the concentration of 4-(Trimethoxysilyl)butanal in the diluted filtrate using a

validated analytical method such as GC-MS.

Calculate the solubility in units such as mg/mL or mol/L.

Stability Profile
The stability of 4-(Trimethoxysilyl)butanal is primarily influenced by the reactivity of the

trimethoxysilyl group, which is prone to hydrolysis and subsequent condensation. The aldehyde

group may also be susceptible to oxidation and other reactions typical of aldehydes.
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Hydrolysis and Condensation
In the presence of water, the methoxy groups of the trimethoxysilyl moiety hydrolyze to form

silanol groups (-Si-OH).[7] This reaction can be catalyzed by both acids and bases.[10][11][12]

The resulting silanols are reactive and can condense with each other to form stable siloxane

bonds (-Si-O-Si-), leading to the formation of oligomers and polymers.[10][11][12] The rate of

hydrolysis of methoxy silyl esters is generally faster than that of ethoxy silyl esters.[7]

The overall reaction pathway is as follows:

Figure 1: General reaction pathway for the hydrolysis and condensation of 4-
(Trimethoxysilyl)butanal.

Experimental Protocol for Stability Assessment
(Hydrolytic Stability)
This protocol is designed to evaluate the hydrolytic stability of 4-(Trimethoxysilyl)butanal
under different pH conditions.

Materials and Reagents:

4-(Trimethoxysilyl)butanal

Buffer solutions of various pH values (e.g., pH 4, 7, and 9)

Acetonitrile or other suitable co-solvent

Constant temperature incubator

HPLC or GC-MS system

Procedure:

Prepare stock solutions of 4-(Trimethoxysilyl)butanal in a suitable organic solvent like

acetonitrile.

In separate vials, add a small aliquot of the stock solution to each buffer solution to achieve a

known initial concentration. The amount of organic solvent should be kept to a minimum
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(e.g., <1% v/v) to avoid influencing the reaction kinetics.

Incubate the vials at a constant temperature (e.g., 25 °C, 37 °C, or 50 °C).

At specified time intervals (e.g., 0, 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each

vial.

Immediately quench the reaction if necessary (e.g., by dilution with a cold organic solvent).

Analyze the concentration of the remaining 4-(Trimethoxysilyl)butanal in each sample

using a validated analytical method (e.g., HPLC or GC-MS).

Plot the concentration of 4-(Trimethoxysilyl)butanal versus time for each pH and

temperature condition.

Determine the degradation kinetics (e.g., half-life) from the concentration-time profiles.

Conclusion
4-(Trimethoxysilyl)butanal is a versatile organofunctional silane with potential applications in

various fields. While specific quantitative data on its solubility and stability are not readily

available, its chemical structure suggests it is soluble in many organic solvents and undergoes

hydrolysis and condensation in the presence of water. The provided experimental protocols

offer a framework for researchers to determine these critical parameters for their specific

applications, ensuring the effective and reliable use of this compound. The stability of 4-
(Trimethoxysilyl)butanal is a key consideration, particularly in aqueous or humid

environments, due to the reactivity of the trimethoxysilyl group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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